Cas no 102367-11-3 (Pyrrolidine,1-butyl-2,5-bis(chloromethyl)-, hydrochloride (1:1))

• Product Name: Pyrrolidine,1-butyl-2,5-bis(chloromethyl)-, hydrochloride (1:1)
• CAS No: 102367-11-3
• MF: C₁₀H₂₀Cl₃N
• MW: 260.631500244141
• CID: 146959
• PubChem ID: 3025253
• Update Time: 2025-04-19

Pyrrolidine,1-butyl-2,5-bis(chloromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-butyl-2,5-bis(chloromethyl)-, hydrochloride (1:1)
• Pyrrolidine,1-butyl-2,5-bis(chloromethyl)-, hydrochloride (6CI,9CI)
• 1-butyl-2,5-bis(chloromethyl)pyrrolidine,hydrochloride
• ERL-541
• 1-Butyl-2,5-bis(chloromethyl)pyrrolidine--hydrogen chloride (1/1)
• 2,5-Bis(chloromethyl)-1-butylpyrrolidine hydrochloride
• 1-butyl-2,5-bis(chloromethyl)pyrrolidine hydrochloride
• 102367-11-3
• DTXSID90907413
• Pyrrolidine, 2,5-bis(chloromethyl)-1-butyl-, hydrochloride

• Inchi： 1S/C10H19Cl2N.ClH/c1-2-3-6-13-9(7-11)4-5-10(13)8-12;/h9-10H,2-8H2,1H3;1H
• InChI Key： INDPEWVBGZJOOB-UHFFFAOYSA-N
• SMILES： ClCC1CCC(CCl)N1CCCC.Cl

Computed Properties

• Exact Mass: 259.0664
• Monoisotopic Mass: 259.066133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24